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Compound of Interest

Compound Name: Disperse Red 13

CAS No.: 590401-75-5

Cat. No.: B15557405

Get Quote

This guide provides a detailed comparison of the experimental and theoretical absorption

spectra of the azo dye Disperse Red 13. The objective is to offer researchers, scientists, and

drug development professionals a comprehensive overview of the spectral properties of this

compound, supported by experimental data and theoretical calculations. This comparison is

crucial for understanding the electronic structure and predicting the behavior of Disperse Red
13 in various applications.

Quantitative Spectral Data
The following table summarizes the key quantitative data obtained from both experimental

measurements and theoretical computations of the UV-Vis absorption spectra of Disperse Red
13 and the closely related Disperse Red 1.
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Parameter

Experimental
Value
(Disperse Red
13)

Experimental
Value
(Disperse Red
1)

Theoretical
Value
(Disperse Red
1)

Method/Solven
t

λmax (nm) 524[1] ~488 (in THF)[2] ~450-500

TD-DFT with

various

functionals (e.g.,

ωB97XD)[2]

λmax (nm) 206[3]

406 (in Acetone,

DMF, ACN,

Ethanol)[4]

-

Experimental in

various organic

solvents[4]

Molar

Absorptivity (ε)
-

15,846 L mol⁻¹

cm⁻¹ (in DMF)[4]
- Experimental[4]

Molar

Absorptivity (ε)
-

13,708 L mol⁻¹

cm⁻¹ (in Ethanol)

[4]

- Experimental[4]

Molar

Absorptivity (ε)
-

11,174 L mol⁻¹

cm⁻¹ (in ACN)[4]
- Experimental[4]

Molar

Absorptivity (ε)
-

3,208 L mol⁻¹

cm⁻¹ (in

Acetone)[4]

- Experimental[4]

Experimental and Theoretical Methodologies
A robust comparison between experimental and theoretical data relies on a clear

understanding of the methodologies employed in their acquisition.

Experimental Protocol: UV-Vis Spectroscopy

The experimental absorption spectra are typically obtained using a UV-Vis spectrophotometer.

The general procedure is as follows:

Sample Preparation: A stock solution of Disperse Red 13 is prepared by dissolving a known

mass of the dye in a suitable solvent (e.g., methanol, ethanol, dimethylformamide). Working
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solutions of desired concentrations are then prepared by serial dilution.

Instrumentation: A dual-beam UV-Vis spectrophotometer is calibrated using the pure solvent

as a reference.

Measurement: The absorbance of the sample solution is measured over a specific

wavelength range, typically from 200 to 800 nm. The wavelength of maximum absorbance

(λmax) is then determined from the resulting spectrum. For instance, one study recorded the

UV-vis absorption spectrum of a related compound, disperse red 1 acrylate, dissolved in

methanol in the range of 200-800 nm.[5]

Theoretical Protocol: Time-Dependent Density Functional Theory (TD-DFT)

Theoretical absorption spectra are calculated using quantum chemical methods, with TD-DFT

being a widely used approach for organic dyes.[6] The typical workflow involves:

Molecular Geometry Optimization: The ground-state geometry of the Disperse Red 13
molecule is optimized using Density Functional Theory (DFT) with a specific functional (e.g.,

B3LYP, ωB97XD) and basis set (e.g., 6-31G(d,p), 6-311++G(d,p)).[2][5]

Excitation Energy Calculation: Using the optimized geometry, the vertical excitation energies

and oscillator strengths are calculated using TD-DFT. This provides information about the

electronic transitions and their corresponding absorption wavelengths.

Spectral Simulation: The calculated excitation energies and oscillator strengths are then

used to simulate the theoretical UV-Vis absorption spectrum. The choice of functional is

critical, with long-range corrected functionals like ωB97XD often providing results closer to

experimental values for azo dyes.[2]

Workflow for Comparison of Spectra
The logical flow for comparing experimental and theoretical spectra is visualized in the

following diagram.
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Caption: Workflow for comparing experimental and theoretical spectra.

This comparative approach allows for the validation of theoretical models against experimental

reality, leading to a deeper understanding of the electronic properties of Disperse Red 13. The

close agreement between experimental and well-chosen theoretical methods can provide

predictive power for designing new dyes with tailored spectral characteristics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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